Cas no 3918-90-9 (H-Phe-Val-Oh)

• Product Name: H-Phe-Val-Oh
• CAS No: 3918-90-9
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• MDL: MFCD00026454
• CID: 304776
• Update Time: 2025-07-29

H-Phe-Val-Oh Chemical and Physical Properties

Names and Identifiers

• L-Valine,L-phenylalanyl-
• Phe-Val
• H-PHE-VAL-OH
• L-PHENYLALANYL-L-VALINE
• L-Phe-L-Val
• Phenylalanyl-valin
• phenylalanylvaline
• H-Phe-Val-Oh

• MDL： MFCD00026454
• Inchi： 1S/C14H20N2O3/c1-9(2)12(14(18)19)16-13(17)11(15)8-10-6-4-3-5-7-10/h3-7,9,11-12H,8,15H2,1-2H3,(H,16,17)(H,18,19)/t11-,12-/m0/s1
• InChI Key： IEHDJWSAXBGJIP-RYUDHWBXSA-N
• SMILES： O=C([C@H](CC1C=CC=CC=1)N)N[C@H](C(=O)O)C(C)C

Computed Properties

• Exact Mass: 264.14700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7

Experimental Properties

• Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.8 g/l) (25 º C),
• PSA: 92.42000
• LogP: 1.87300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides
• Other Chemical Reagents

Additional information on H-Phe-Val-Oh

L-Valine, L-phenylalanyl - A Comprehensive Overview

The compound with CAS No 3918-90-9, commonly referred to as L-Valine, L-phenylalanyl, is a significant molecule in the field of biochemistry and molecular biology. This compound is a dipeptide formed by the linkage of two essential amino acids: L-Valine and L-Phenylalanine. The combination of these two amino acids results in a molecule with unique properties and diverse applications across various scientific disciplines.

L-Valine is one of the nine essential amino acids required by the human body. It plays a crucial role in muscle repair and growth, making it a popular supplement among athletes and fitness enthusiasts. On the other hand, L-Phenylalanine is another essential amino acid that serves as a precursor to phenylalanine derivatives, including dopamine and adrenaline. The combination of these two amino acids in the form of L-Valine, L-phenylalanyl creates a molecule with potential synergistic effects that have been explored in recent studies.

Recent research has highlighted the potential of L-Valine, L-phenylalanyl in various therapeutic applications. For instance, studies have shown that this dipeptide may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its role in enhancing cognitive function and improving physical performance has been a subject of interest in sports nutrition.

The structural integrity of L-Valine, L-phenylalanyl is another area of focus for researchers. The molecule's structure includes a peptide bond linking the carboxyl group of L-valine to the amino group of L-phenylalanine, forming a stable dipeptide. This structural arrangement not only influences its solubility and stability but also plays a role in its bioavailability when administered as a supplement or drug.

In terms of applications, L-valine, l-phenylalanyl has found use in the food industry as a flavor enhancer due to its ability to impart umami taste. It is also utilized in pharmaceuticals as a component in peptide-based drugs, where its stability and bioavailability are advantageous. Furthermore, its role in nutraceuticals has been explored for its potential health benefits, including muscle recovery and immune system support.

Recent advancements in synthetic biology have enabled the cost-effective production of L-valine, l-phenylalanyl through fermentation processes using genetically engineered microorganisms. This development has significantly enhanced its accessibility for both research and commercial purposes.

In conclusion, L-valine, l-phenylalanyl, with CAS No 3918-90-9, stands out as a versatile molecule with applications spanning nutrition, pharmaceuticals, and food science. Its unique properties and potential health benefits continue to be explored through cutting-edge research, making it an exciting area of study for scientists and industry professionals alike.